![molecular formula C14H17N5O7 B560962 Adenosine 5'-succinate CAS No. 102029-71-0](/img/structure/B560962.png)
Adenosine 5'-succinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Stimulation of Steroidogenesis : Adenosine 3',5'-cyclic phosphate, related to Adenosine 5'-succinate, stimulates the conversion of cholesterol to pregnenolone in rat adrenal mitochondria, suggesting a role in corticosteroidogenesis by activating mitochondrial enzymes (Roberts, McCune, Creange, & Young, 1967).
Role in Inflammation : Succinate, a key component of this compound, plays a crucial role in adenosine triphosphate (ATP) generation and has emerging roles in cellular activation and inflammation (Mills & O’Neill, 2014).
Clinical Applications of Adenosine Triphosphate (ATP) : ATP, a breakdown product of this compound, has several clinical applications, such as in anaesthesia, cardiology, and oncology, demonstrating the broad therapeutic potential of adenosine-related compounds (Agteresch, Dagnelie, van den Berg, & Wilson, 1999).
Protection Against Hyperbaric Oxygen Toxicity : Succinate protects rats against the toxicity of oxygen at high pressure, maintaining normal adenosine triphosphate concentrations in various tissues (Sanders, Hall, & Woodhall, 1965).
Regulation of Tissue Function : Adenosine, a product of this compound metabolism, is a significant signal molecule involved in various physiological processes, including neurotransmission, vasodilation, and cell protection during stress conditions (Borowiec, Lechward, Tkacz-Stachowska, & Składanowski, 2006).
Role in Cancer-Immune Cycle : Succinate, a part of this compound, plays a significant role in the cancer-immune cycle, influencing both tumor formation and innate inflammatory processes (Jiang & Yan, 2017).
Fermentative Production of Adenosine : Strategies for increasing adenosine production through microbial fermentation suggest potential industrial applications for this compound and its derivatives (Li, Yan, Liu, Zhou, Wu, Wei, Jia, & Yong, 2019).
Properties
IUPAC Name |
4-[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy]-4-oxobutanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N5O7/c15-12-9-13(17-4-16-12)19(5-18-9)14-11(24)10(23)6(26-14)3-25-8(22)2-1-7(20)21/h4-6,10-11,14,23-24H,1-3H2,(H,20,21)(H2,15,16,17)/t6-,10-,11-,14-/m1/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOVSEJILHKLDOS-UISLRAPISA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COC(=O)CCC(=O)O)O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COC(=O)CCC(=O)O)O)O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N5O7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.